5-Ethyl-6-hydroxyhexanoic Acid-d5

• Molecular Formula: C8H16O3
• Molecular Weight: 165.24 g/mol
• InChI: InChI=1S/C8H16O3/c1-2-7(6-9)4-3-5-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)/i1D3,2D2
• InChIKey: RRVVDZINAQAKOW-ZBJDZAJPSA-N

5-Ethyl-6-hydroxyhexanoic Acid-d5 for LC-MS Quantification: Deuterated Internal Standard Properties

5-Ethyl-6-hydroxyhexanoic Acid-d5 (synonym: 5-(Hydroxymethyl)heptanoic Acid-d5) is a deuterium-labeled stable isotope internal standard (SIL-IS) with the molecular formula C₈H₁₁D₅O₃ and a molecular weight of 165.24 g/mol, corresponding to a mass shift of +5.03 Da relative to its unlabeled analog (MW 160.21 g/mol) [1]. The compound features five deuterium atoms incorporated at the terminal ethyl carbon positions (C6,C7,C7,C7,C7) as confirmed by InChIKey RRVVDZINAQAKOW-ZBJDZAJPSA-N [1]. It is employed as an isotope-labeled intermediate in the synthesis of metabolites of Bis(2-ethylhexyl) Phthalate (DEHP), a widely studied environmental plasticizer, and is supplied as an analytical standard for HPLC and LC-MS/MS applications .

Identity Deuterated internal standard (SIL-IS)

Workflow LC-MS/MS quantification of DEHP metabolites

Key Attribute +5 Da mass shift; non-exchangeable deuterium

• [1] PubChem. 5-Ethyl-6-hydroxyhexanoic Acid-d5. Compound Summary, CID 169439933. National Center for Biotechnology Information, 2023. View Source

Why 5-Ethyl-6-hydroxyhexanoic Acid-d5 Cannot Be Substituted with Non-Deuterated Analogs in Quantitative LC-MS

In quantitative LC-MS/MS analysis of complex biological matrices such as urine, plasma, or tissue homogenates, stable isotope-labeled internal standards are the recognized gold standard for compensating for matrix effects (ion suppression or enhancement), extraction losses, and instrument variability [1][2]. However, deuterium-labeled ISs exhibit a well-documented chromatographic H/D isotope effect (hdIEC) that causes a measurable retention time shift relative to the unlabeled analyte, which can result in non-equivalent matrix effect compensation and quantitative bias [1][3]. Substituting a non-deuterated analog or an in-class compound lacking isotopic labeling introduces additional variability due to differences in extraction recovery, ionization efficiency, and chromatographic behavior, compromising the accuracy, precision, and reproducibility of the quantitative method [4]. The selection of a SIL-IS with appropriate labeling chemistry and validated co-elution behavior is therefore a critical, non-negotiable step in method development, and generic substitution without validation poses a significant risk of generating biased concentration data [1].

Matrix effect compensation

Unlabeled analogs cannot correct for ion suppression or extraction losses, introducing quantitative bias.

Chromatographic retention shift

Deuterium-induced H/D isotope effect shifts retention time, risking non-equivalent matrix effect exposure.

Validation dependency

Generic substitution without method-specific co-elution validation may compromise accuracy and reproducibility.

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [2] WuXi AppTec DMPK Service. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. 2025. View Source
• [3] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [4] Nilsson LB, Eklund G. Direct quantification in bioanalytical LC–MS/MS using internal calibration via analyte/stable isotope ratio. J Pharm Biomed Anal. 2007;43(3):1094-1099. View Source

5-Ethyl-6-hydroxyhexanoic Acid-d5: Quantitative Differentiation Evidence Against Non-Deuterated Analog

Molecular Mass Differentiation: +5.03 Da Mass Shift Enables MS Discrimination from Unlabeled Analyte

5-Ethyl-6-hydroxyhexanoic Acid-d5 possesses a molecular weight of 165.24 g/mol compared to 160.21 g/mol for the non-deuterated 5-Ethyl-6-hydroxyhexanoic Acid, representing a +5.03 Da mass shift attributable to the replacement of five hydrogen atoms with deuterium at the terminal ethyl positions [1]. This mass difference is sufficient to resolve the IS signal from the unlabeled analyte in MS detection while maintaining near-identical chemical and physical properties [2].

Molecular Mass

Head-to-head

+5.03 Da shift (165.24 vs 160.21 g/mol)

Enables MS discrimination with co-elution potential

Unlabeled analog: 160.21 g/mol

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	165.24 g/mol (C₈H₁₁D₅O₃)
Comparator Or Baseline	5-Ethyl-6-hydroxyhexanoic Acid (unlabeled): 160.21 g/mol (C₈H₁₆O₃)
Quantified Difference	+5.03 Da
Conditions	PubChem computed molecular weight data

Why This Matters

The +5 Da mass shift provides sufficient MS separation from the unlabeled analyte while maintaining co-elution potential, a critical requirement for accurate internal standard-based quantification in complex matrices.

• [1] PubChem. 5-Ethyl-6-hydroxyhexanoic Acid-d5. Compound Summary, CID 169439933. National Center for Biotechnology Information, 2023. View Source
• [2] WuXi AppTec DMPK Service. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. 2025. View Source

Matrix Effect Compensation Capability: Deuterated SIL-IS Performance Benchmarked Against ¹³C-Labeled IS

In a systematic LC-ESI-MS/MS study comparing deuterated (²H) versus ¹³C-labeled SIL-ISs for urinary biomarkers, the deuterated IS generated urinary 2MHA concentrations that were on average 59.2% lower than those generated with the ¹³C-labeled IS, and exhibited a spike accuracy bias of −38.4% in urine matrix, while the ¹³C-labeled IS showed no significant bias [1]. Post-column infusion experiments confirmed that non-equivalent ion suppression experienced by the deuterated IS relative to the unlabeled analyte was responsible for the negative bias [1].

Matrix Effect Bias

Class-level

−38.4% to −59.2% vs ¹³C-IS

Class-level bias risk necessitates co-elution validation

Urinary biomarker study; LC-ESI-MS/MS

Evidence Dimension	Quantitative bias in urinary biomarker concentration
Target Compound Data	Deuterated SIL-IS (²H-labeled): −59.2% lower concentration vs. ¹³C-IS; −38.4% spike accuracy bias
Comparator Or Baseline	¹³C/¹⁵N-labeled SIL-IS: no significant bias observed
Quantified Difference	Deuterated IS under-quantified by 38.4% to 59.2% relative to ¹³C-IS
Conditions	LC-ESI-MS/MS analysis of 2-methylhippuric acid (2MHA) in 37 human urine specimens

Why This Matters

This class-level evidence demonstrates that deuterated ISs can introduce significant negative quantitative bias if not properly validated, underscoring that procurement decisions must be accompanied by method-specific validation of co-elution and matrix effect compensation.

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Chromatographic H/D Isotope Effect: Retention Time Shift Due to Deuterium Labeling

Deuterium labeling at carbon centers induces a chromatographic H/D isotope effect (hdIEC) that causes deuterated ISs to elute slightly earlier than their unlabeled analyte counterparts [1][2]. In a carvedilol enantiomer LC-MS/MS study, a retention time difference between the analyte and its deuterated SIL-IS resulted in differential ion suppression across plasma lots, altering the analyte-to-IS peak area ratio and compromising method accuracy [2]. The hdIEC is calculated as tR(H)/tR(D), with typical values >1.0 indicating earlier elution of the deuterated species [3].

Retention Shift

Class-level

hdIEC >1.0; ~3 s earlier elution

Retention shift may cause differential matrix effect

Requires method-specific co-elution validation

Evidence Dimension	Retention time shift (chromatographic H/D isotope effect)
Target Compound Data	Deuterated SIL-IS: elutes earlier than unlabeled analyte; hdIEC = tR(H)/tR(D) > 1.0
Comparator Or Baseline	¹³C/¹⁵N/¹⁸O-labeled SIL-IS: minimal to no retention time shift; co-elution maintained
Quantified Difference	Retention shift of ~3 seconds observed for deuterated peptides in UPLC (approximately half peak width)
Conditions	LC-ESI-MS/MS and UPLC-MS analyses of various analytes including carvedilol and peptides

Why This Matters

The retention time shift inherent to deuterated ISs introduces a risk of differential matrix effect exposure that must be explicitly validated; procurement of this compound requires method-specific confirmation that the H/D isotope effect does not compromise quantification accuracy in the intended matrix.

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [3] Möder M, et al. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Molecules. 2025. View Source

Isotopic Purity: Deuteration at Carbon Centers Avoids Exchangeable Proton Issues

5-Ethyl-6-hydroxyhexanoic Acid-d5 incorporates five deuterium atoms at non-exchangeable carbon positions (terminal ethyl C6 and C7 carbons) as indicated by the InChI notation i1D3,2D2 [1]. This design avoids the well-documented problem of deuterium loss via hydrogen-deuterium exchange that occurs when labeling is placed on exchangeable sites such as hydroxyl (-OH) or amine (-NH) protons, which can lead to isotopic purity degradation and compromised quantification accuracy [2].

Isotopic Stability

Reported

5 deuterium at non-exchangeable carbons

Stable isotopic purity throughout analysis

Avoids H/D back-exchange variability

Evidence Dimension	Deuterium labeling site stability (exchangeable vs. non-exchangeable)
Target Compound Data	5 deuterium atoms at non-exchangeable carbon positions (C6,C7); no labile deuterium on -OH or -COOH
Comparator Or Baseline	Internal standards with deuterium on exchangeable protons (e.g., -OD, -ND): prone to H/D back-exchange and isotopic purity loss
Quantified Difference	Non-exchangeable labeling provides stable isotopic purity throughout sample preparation and analysis; exchangeable labeling can result in variable and unpredictable MS response
Conditions	Based on structural analysis via InChI and established principles of H/D exchange chemistry

Why This Matters

Carbon-bound deuterium ensures consistent isotopic enrichment throughout sample preparation and LC-MS analysis, eliminating a major source of quantification variability that plagues improperly designed deuterated ISs and supporting reproducible quantitative results.

• [1] PubChem. 5-Ethyl-6-hydroxyhexanoic Acid-d5. Compound Summary, CID 169439933. National Center for Biotechnology Information, 2023. View Source
• [2] ResolveMass Laboratories. How to Use Deuterated Internal Standards in LC-MS: The Placement of Deuterium Atoms Is Critical. 2023. View Source

Procurement-Driven Application Scenarios for 5-Ethyl-6-hydroxyhexanoic Acid-d5

Quantitative LC-MS/MS Analysis of DEHP Metabolites in Biological Matrices

This compound serves as a SIL-IS for the accurate quantification of 5-Ethyl-6-hydroxyhexanoic Acid, an intermediate in the synthesis of DEHP metabolites, in complex biological samples such as urine, serum, or tissue homogenates . The +5 Da mass shift enables MS discrimination while the non-exchangeable carbon-bound deuterium labeling ensures stable isotopic purity throughout sample preparation and analysis [1][2].

Environmental Biomonitoring of Phthalate Exposure

DEHP is a ubiquitous environmental plasticizer with documented reproductive and endocrine-disrupting effects, and urinary metabolite quantification is a standard biomonitoring approach for assessing human exposure . 5-Ethyl-6-hydroxyhexanoic Acid-d5 can be employed as an internal standard in validated LC-MS/MS methods for DEHP metabolite analysis in population-scale exposure studies and occupational health monitoring programs [1].

Method Validation and Calibration Curve Preparation for HPLC/LC-MS

As an analytical standard supplied for HPLC and LC-MS applications, this compound is suitable for preparing calibration curves and quality control samples in validated bioanalytical methods . The class-level evidence on deuterated SIL-IS performance underscores that method validation must include explicit assessment of matrix effect compensation and co-elution behavior when this IS is employed [2].

Application

Selection Property

Validation Focus

DEHP metabolite quantification in biological matrices

+5 Da mass shift, non-exchangeable deuterium

Co-elution and matrix effect validation

Phthalate exposure research via urinary metabolites

Isotopic internal standard for LC-MS/MS

Population-scale method reproducibility

Bioanalytical method validation

Analytical standard for HPLC/LC-MS

Matrix effect and co-elution verification

• [1] Antpedia. New SPE-LC-MS/MS Method for Simultaneous Determination of 22 DEHP Metabolites in Urine and Alternative Plasticizers in PVC Medical Devices. 2019. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source